8-Methylisoquinoline-5-sulfonic acid
Overview
Description
Scientific Research Applications
Complexometric and Acid-Base Titrations
8-Methylisoquinoline-5-sulfonic acid has been studied for its role in complexometric and acid-base titrations. The fluorescent complexes it forms can indicate endpoints in titrations by the disappearance of fluorescence when titrated with a stronger, non-fluorescing complexing agent (Bishop, 1963).
Analytical Methods for Cation Mixtures
The fluorescence properties of 8-Methylisoquinoline-5-sulfonic acid complexes with cations have been explored. These properties are useful in analytical methods for mixtures of cations, particularly in small or very dilute samples (Bishop, 1963).
Spectrophotometric Studies
Spectrophotometric analysis of 8-Methylisoquinoline-5-sulfonic acid and its derivatives has provided insights into their thermal stability, water of crystallization, and absorption spectra. Such studies are crucial for determining the best formulas for weighing organic reagents (Sekido, Tanaka, & Masuda, 1973).
Optrode Material Characteristics
The substance has been found to exhibit characteristics suitable for optrode materials, particularly in the detection of transition metal ions. Its complexation with metal ions perturbs its optical characteristics, making it useful in chemical sensors (Arbuthnot, Wang, & Knobbe, 1994).
Education in Chemometrics
8-Methylisoquinoline-5-sulfonic acid has been used in educational experiments to introduce students to chemometric treatments of evolving signals. This includes the determination of acid-base constants through multivariate curve resolution-alternating least squares methods (Rodríguez-Rodríguez, Amigo, Coello, & Maspoch, 2007).
Ion-Exchange Properties
Studies have also been conducted on the ion-exchange properties of copolymer resins synthesized using 8-Methylisoquinoline-5-sulfonic acid, exploring their applicability in metal ion chelation (Mane, Wahane, & Gurnule, 2009).
High-Performance Liquid Chromatography
The use of 8-Methylisoquinoline-5-sulfonic acid complexes in high-performance liquid chromatography for the determination of various metal ions has been researched, demonstrating its utility in analytical chemistry (Shijo, Saitoh, & Suzuki, 1989).
Determination of Acid Dissociation Constants
Computational methods have been employed to determine the acid dissociation constants of 8-Methylisoquinoline-5-sulfonic acid, providing critical data for understanding its chemical behavior (Bahers, Adamo, & Ciofini, 2009).
Nanocatalyst Applications
Its application as a nanocatalyst, particularly in the synthesis of various organic compounds, highlights its potential in the field of green chemistry and material science (Amoozadeh et al., 2016).
Safety and Hazards
The safety data sheet for a related compound, Isoquinoline-5-sulfonic acid, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
8-methylisoquinoline-5-sulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3S/c1-7-2-3-10(15(12,13)14)8-4-5-11-6-9(7)8/h2-6H,1H3,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZSCMJRFIVXGCC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=NC=CC2=C(C=C1)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methylisoquinoline-5-sulfonic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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